Cas no 158147-52-5 (4-(1H-1,2,4-Triazol-1-yl)butanoic acid)

4-(1H-1,2,4-Triazol-1-yl)butanoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety linked to a butanoic acid chain. This compound is of interest in medicinal and agrochemical research due to its versatile reactivity, serving as a key intermediate in the synthesis of biologically active molecules. The presence of both the triazole and carboxyl functional groups allows for further derivatization, enabling applications in drug discovery and coordination chemistry. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The compound’s structural features make it valuable for designing enzyme inhibitors, ligands, and other functionalized derivatives.
4-(1H-1,2,4-Triazol-1-yl)butanoic acid structure
158147-52-5 structure
Product Name:4-(1H-1,2,4-Triazol-1-yl)butanoic acid
CAS No:158147-52-5
MF:C6H9N3O2
MW:155.154560804367
CID:108027
PubChem ID:3157456
Update Time:2025-06-09

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-1,2,4-Triazol-1-yl)butanoic acid
    • 1,2,4-TRIAZOLE-BUTYRIC ACID
    • 1H-1,2,4-Triazole-1-butanoicacid
    • 4-[1,2,4]Triazol-1-yl-butyric acid
    • 4-(1,2,4-triazol-1-yl)butanoic acid
    • AKOS MSC-0010
    • TIMTEC-BB SBB010157
    • 4-(1,2,4-TRIAZOLE-1-YL)-BUTYRIC ACID
    • 4-(1H-1,2,4-triazol-1-yl)butanoic acid(SALTDATA: HCl)
    • 4-(1,2,4-triazol-1-yl)butyric acid
    • A809902
    • 1,2,4-Triazolebutyric acid
    • AKOS000156227
    • 4-(1H-1,2,4-triazol-1-yl)butanoicacid
    • EN300-42919
    • 1H-1,2,4-Triazole-1-butanoic acid
    • FT-0643541
    • CS-0249259
    • AB30009
    • Z285049640
    • AC-14372
    • DTXSID60390116
    • F3386-2237
    • CHXJINAQOAKBSQ-UHFFFAOYSA-N
    • 158147-52-5
    • VS-03536
    • SCHEMBL1782461
    • DB-043380
    • STK694387
    • BBL012823
    • MDL： MFCD06801317
    • Inchi： 1S/C6H9N3O2/c10-6(11)2-1-3-9-5-7-4-8-9/h4-5H,1-3H2,(H,10,11)
    • InChI Key： CHXJINAQOAKBSQ-UHFFFAOYSA-N
    • SMILES： OC(CCCN1C=NC=N1)=O

Computed Properties

  • Exact Mass: 155.06900
  • Monoisotopic Mass: 155.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.34
  • Melting Point: Not available
  • Boiling Point: 391.5°Cat760mmHg
  • Flash Point: 190.6°C
  • Refractive Index: 1.599
  • PSA: 68.01000
  • LogP: 0.14290
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Security Information

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016795-500mg
4-[1,2,4]Triazol-1-yl-butyric acid
 158147-52-5
500mg
 1591CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016795-1g
4-[1,2,4]Triazol-1-yl-butyric acid
 158147-52-5
1g
 2437CNY 2021-05-07
TRC
H953960-25mg
4-(1H-1,2,4-Triazol-1-yl)butanoic Acid
 158147-52-5
25mg
 $ 50.00 2022-06-04
TRC
H953960-50mg
4-(1H-1,2,4-Triazol-1-yl)butanoic Acid
 158147-52-5
50mg
 $ 65.00 2022-06-04
TRC
H953960-250mg
4-(1H-1,2,4-Triazol-1-yl)butanoic Acid
 158147-52-5
250mg
 $ 95.00 2022-06-04
Apollo Scientific
OR7105-1g
4-(1H-1,2,4-Triazol-1-yl)butyric acid
 158147-52-5
1g
 £110.00 2024-05-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016795-500mg
4-[1,2,4]Triazol-1-yl-butyric acid
 158147-52-5
500mg
 1591.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016795-1g
4-[1,2,4]Triazol-1-yl-butyric acid
 158147-52-5
1g
 2437.0CNY 2021-07-13
Chemenu
CM305922-5g
4-(1H-1,2,4-Triazol-1-yl)butanoic acid
 158147-52-5 95%
5g
 $402 2023-03-05
Enamine
EN300-42919-0.05g
4-(1H-1,2,4-triazol-1-yl)butanoic acid
 158147-52-5 95.0%
0.05g
 $19.0 2025-02-20

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:158147-52-5)4-(1H-1,2,4-Triazol-1-yl)butanoic acid
Order Number:A809902
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):328.0
Email:sales@amadischem.com

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Related Literature

158147-52-5 (4-(1H-1,2,4-Triazol-1-yl)butanoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:158147-52-5)4-(1H-1,2,4-Triazol-1-yl)butanoic acid
A809902
Purity:99%
Quantity:5g
Price ($):328.0
Email